Cas no 1366993-27-2 (3-hydroxypiperidine-3-carbonitrile)
3-hydroxypiperidine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Hydroxy-piperidine-3-carbonitrile
- 3-hydroxypiperidine-3-carbonitrile
- EN300-1246208
- CS-0255186
- 1366993-27-2
- AKOS017855955
- G88090
-
- Inchi: 1S/C6H10N2O/c7-4-6(9)2-1-3-8-5-6/h8-9H,1-3,5H2
- InChI Key: QXAWXVHZADXTRY-UHFFFAOYSA-N
- SMILES: N1CCCC(O)(C#N)C1
Computed Properties
- Exact Mass: 126.079312947g/mol
- Monoisotopic Mass: 126.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 56Ų
3-hydroxypiperidine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB04845-5g |
3-hydroxypiperidine-3-carbonitrile |
1366993-27-2 | 95% | 5g |
$1650 | 2023-09-07 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB04845-5g |
3-hydroxypiperidine-3-carbonitrile |
1366993-27-2 | 95 | 5g |
$1650 | 2023-04-08 | |
| Enamine | EN300-1246208-0.05g |
3-hydroxypiperidine-3-carbonitrile |
1366993-27-2 | 0.05g |
$624.0 | 2023-05-25 | ||
| Enamine | EN300-1246208-0.1g |
3-hydroxypiperidine-3-carbonitrile |
1366993-27-2 | 0.1g |
$653.0 | 2023-05-25 | ||
| Enamine | EN300-1246208-0.25g |
3-hydroxypiperidine-3-carbonitrile |
1366993-27-2 | 0.25g |
$683.0 | 2023-05-25 | ||
| Enamine | EN300-1246208-0.5g |
3-hydroxypiperidine-3-carbonitrile |
1366993-27-2 | 0.5g |
$713.0 | 2023-05-25 | ||
| Enamine | EN300-1246208-1.0g |
3-hydroxypiperidine-3-carbonitrile |
1366993-27-2 | 1g |
$743.0 | 2023-05-25 | ||
| Enamine | EN300-1246208-2.5g |
3-hydroxypiperidine-3-carbonitrile |
1366993-27-2 | 2.5g |
$1454.0 | 2023-05-25 | ||
| Enamine | EN300-1246208-5.0g |
3-hydroxypiperidine-3-carbonitrile |
1366993-27-2 | 5g |
$2152.0 | 2023-05-25 | ||
| Enamine | EN300-1246208-10.0g |
3-hydroxypiperidine-3-carbonitrile |
1366993-27-2 | 10g |
$3191.0 | 2023-05-25 |
3-hydroxypiperidine-3-carbonitrile Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 3-hydroxypiperidine-3-carbonitrile
3-Hydroxypiperidine-3-Carbonitrile: A Comprehensive Overview of CAS No. 1366993-27-2
3-Hydroxypiperidine-3-carbonitrile (CAS No. 1366993-27-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the study of 3-hydroxypiperidine-3-carbonitrile.
The chemical structure of 3-hydroxypiperidine-3-carbonitrile consists of a piperidine ring with a hydroxyl group and a cyano group attached to the same carbon atom. This specific arrangement imparts unique chemical and biological properties to the molecule. The presence of the hydroxyl group enhances the compound's solubility and reactivity, while the cyano group contributes to its stability and bioavailability.
Recent studies have highlighted the potential of 3-hydroxypiperidine-3-carbonitrile as a lead compound for drug discovery. One notable area of research is its role as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-hydroxypiperidine-3-carbonitrile exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding opens up new avenues for developing therapeutic strategies to combat conditions such as Alzheimer's and Parkinson's disease.
In addition to its enzymatic inhibition properties, 3-hydroxypiperidine-3-carbonitrile has shown promise in modulating cellular signaling pathways. Research conducted at a leading pharmaceutical institute revealed that this compound can effectively modulate G protein-coupled receptors (GPCRs), which are crucial targets for many drugs currently on the market. By fine-tuning the activity of GPCRs, 3-hydroxypiperidine-3-carbonitrile may offer new opportunities for treating a wide range of disorders, including cardiovascular diseases and metabolic disorders.
The pharmacokinetic profile of 3-hydroxypiperidine-3-carbonitrile has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further development into clinical trials. Moreover, its stability under physiological conditions ensures that it remains active and effective over extended periods.
To further explore the therapeutic potential of 3-hydroxypiperidine-3-carbonitrile, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various conditions. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing to more advanced clinical stages.
In conclusion, 3-hydroxypiperidine-3-carbonitrile (CAS No. 1366993-27-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an ideal candidate for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various disease areas.
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